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Compound of Interest

1,3,5-Benzenetricarbonyl
Compound Name:
trichloride

cat. No.: B1211363

This document provides essential safety and logistical information for the proper disposal of
1,3,5-Benzenetricarbonyl trichloride (also known as Trimesoyl chloride), a corrosive and
moisture-sensitive compound. Adherence to these procedures is critical for ensuring the safety
of laboratory personnel and maintaining environmental compliance.

Core Hazard Summary: 1,3,5-Benzenetricarbonyl trichloride is classified as a hazardous
substance that causes severe skin burns and serious eye damage.[1][2][3][4] It reacts violently
with water, undergoing hydrolysis to form 1,3,5-benzenetricarboxylic acid and toxic hydrogen
chloride gas.[2][5] Due to its reactivity, it is critical to prevent contact with moisture, strong
bases, alcohols, and oxidizing agents.[1][6]

Standard Operating Procedure for Disposal

This step-by-step guide outlines the process for safely managing and disposing of 1,3,5-
Benzenetricarbonyl trichloride waste.

1. Personal Protective Equipment (PPE) & Preparation:
o Eye and Face Protection: Wear chemical safety goggles and a full face shield.[1]

e Hand Protection: Use elbow-length PVC gloves.[1] Glove selection should be based on
frequency and duration of contact.[1]
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Body Protection: Wear appropriate protective clothing, such as overalls and a PVC apron, to
prevent skin exposure.[1][3]

Respiratory Protection: Use a respirator equipped with a particulate dust filter and an acid
vapor Type B cartridge.[1]

Work Area: Ensure the disposal area is well-ventilated, preferably within a chemical fume
hood.[3][4] Keep the workplace dry and have an emergency safety shower and eye bath
readily accessible.[2][7]

. Waste Containment:
Use dry, clean-up procedures and avoid generating dust.[1]

For spills, absorb the material with an inert, dry absorbent such as sand, silica gel, or an acid
binder.[3][4] Do not use water.[2][5]

Carefully transfer the waste material and any contaminated absorbent into a suitable,
corrosion-resistant container with a resistant inner liner.[1][2][7]

Ensure the container is clearly and accurately labeled as hazardous waste, including the
chemical name: "1,3,5-Benzenetricarbonyl trichloride".[1]

. Temporary Storage:
Store the sealed waste container in a designated, locked-up corrosives storage area.[2][3][7]
The storage area must be cool, dry, and protected from moisture.[2][5]

Segregate the waste from incompatible materials such as water, alcohols, strong bases,
alkalis, and oxidizing agents.[1][6]

. Final Disposal:
This material and its container must be disposed of as hazardous waste.[1]

Disposal must be conducted in accordance with all local, regional, and national hazardous
waste regulations.[2][3][4]
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» Arrange for disposal through a licensed and approved waste disposal company.[2][3][4] Do
not attempt to dispose of this chemical down the drain or with general refuse.[3][7]

Emergency Procedures for Spills

Minor Spills:

Remove all sources of ignition.[1]

Wearing appropriate PPE, control personal contact.[1]

Use dry clean-up procedures; avoid generating dust.[1]

Place the spilled material into a suitable, labeled container for waste disposal.[1]
Major Spills:

e Clear the area of all personnel and move upwind.[1]

» Alert emergency responders, providing the location and nature of the hazard.[1]

o Follow all instructions from emergency personnel.

Chemical and Physical Properties Summary

The following table summarizes key quantitative data for 1,3,5-Benzenetricarbonyl
trichloride.
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Property Value Reference
CAS Number 4422-95-1 [2][8]
Molecular Formula CoHsClIz03 [41[8]
Molecular Weight 265.47 g/mol [41[8]
Appearance Pale-yellow powder or solid [1]

Melting Point 32-38 °C [5119]
Boiling Point 180 °C @ 16 mmHg [5]

Flash Point >110 °C (>230 °F) - closed cup  [10]

Water Solubility Decomposes / Reacts Violently  [2][5][6][9]

8A - Combustible corrosive
Storage Class Code )
hazardous materials

UN Number 3261 [2]

Disposal Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.tcichemicals.com/SG/en/sds/T1262_JP_EN.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4422951&Mask=200
https://www.fishersci.com/store/msds?partNumber=AC164370050&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4422951&Mask=200
https://www.fishersci.com/store/msds?partNumber=AC164370050&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4422951&Mask=200
https://datasheets.scbt.com/sc-251588.pdf
https://www.vulcanchem.com/product/vc1662784
https://www.chemsrc.com/en/amp/cas/4422-95-1_443306.html
https://www.vulcanchem.com/product/vc1662784
http://www.thegoodscentscompany.com/data/rw1146261.html
https://www.tcichemicals.com/SG/en/sds/T1262_JP_EN.pdf
https://www.vulcanchem.com/product/vc1662784
https://www.fishersci.com/shop/products/1-3-5-benzenetricarbonyl-chloride-98-thermo-scientific/AAL0725506
https://www.chemsrc.com/en/amp/cas/4422-95-1_443306.html
https://www.tcichemicals.com/SG/en/sds/T1262_JP_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Phase 1: Preparation & Assessment

Identify Waste
(1,3,5-Benzenetricarbonyl trichloride)

andle with care

Don Full PPE
(Face Shield, PVC Gloves, Respirator, Apron)

Assess Spill/Waste Volume

Phase 2: C‘:;)ntainment

Contain Waste using DRY Methods
(Inert Absorbent, No Water!)

Y

Transfer to Corrosion-Resistant
Waste Container

Phase 3: Labeling & Storage

Securely Seal & Label Container
‘Hazardous Waste - Corrosive'

Store in Locked, Dry, Segregated
Corrosives Area

Phase 4: Final Disposition

Contact Licensed Waste
Disposal Company

Arrange for Waste Pickup

Complete Disposal Manifest
& Hand Over to Vendor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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